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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals using

Levovist, a first-generation ultrasound contrast agent.

Troubleshooting Guide
This guide addresses specific issues that may be encountered during Levovist administration

and imaging.

Question: Why is the contrast enhancement weak or shorter than expected?

Answer: Weak or brief contrast enhancement is a common issue that can be attributed to

several factors related to microbubble stability and imaging parameters.

Suboptimal Reconstitution: The stability of Levovist microbubbles is influenced by the

osmotic pressure of the reconstitution solution.[1] Using distilled water may not provide the

most stable microbubbles.

Premature Microbubble Destruction: Levovist consists of air-filled microbubbles that have

low resistance to acoustic pressure.[2] High mechanical index (MI) ultrasound settings can

destroy the microbubbles before they reach the region of interest.[3][4]

Improper Injection Technique: Injecting the contrast agent through a small-gauge needle or

applying high pressure during injection can cause mechanical destruction of the
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microbubbles.[2]

Inadequate Dosage: An insufficient dose of the contrast agent will naturally lead to weaker

enhancement.[5]

Troubleshooting Steps:

Optimize Reconstitution: Consider using Lactate Ringer's solution or a 5% glucose solution

for reconstitution to improve microbubble stability.[1]

Adjust Imaging Parameters: Use a low mechanical index (MI) setting on the ultrasound

system to minimize microbubble destruction.[4][6] Intermittent imaging with a low frame rate

can also allow for the replenishment of microbubbles in the microvasculature.[2]

Refine Injection Technique: Use a needle with a diameter no smaller than 20 Gauge for

administration.[2] Administer Levovist as a bolus injection followed by a 5-10 ml saline flush

to ensure it reaches the circulation without excessive force.[2]

Verify Dosage: Ensure the administered dose is appropriate for the specific application and

animal model.

Question: What are these artifacts in my image, and how can I reduce them?

Answer: Ultrasound imaging with contrast agents can be prone to specific artifacts.

Understanding their cause is key to mitigating them.

Color "Blooming": This artifact appears as an oversaturation of color Doppler signal, where

the color extends beyond the vessel walls. It is caused by the strong signal from the

concentrated bolus of the contrast agent.[7]

Spectral "Bubble Noise": This is characterized by large, sporadic excursions in the spectral

Doppler display, which may be caused by the breakdown of microbubbles or the presence of

very large individual bubbles.[7]

Microbubble Destruction Artifacts: Continuous scanning, especially at a high MI, can lead to

the destruction of microbubbles in the near field, creating an appearance of reduced

enhancement that could be misinterpreted as a diagnostic feature.[3][4]
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Acoustic Shadowing: At high concentrations, the microbubbles can cause attenuation of the

ultrasound beam, resulting in shadowing posterior to the area of high contrast concentration.

[5]

Troubleshooting Steps:

Adjust Gain Settings: Reduce the color gain to minimize "blooming" artifacts.

Optimize MI Settings: Use a low MI to reduce microbubble destruction and subsequent

"bubble noise" and shadowing.[4][6]

Employ Intermittent Imaging: For first-generation agents like Levovist, intermittent scanning

is recommended to allow for vascular refill and reduce destruction artifacts.[2]

Adjust Focal Zone: Moving the focal zone below the structure of interest can sometimes help

in obtaining a clearer image.[8]

Lower Transducer Frequency: In cases of significant attenuation, using a transducer with a

lower transmission frequency can improve penetration, although it may slightly reduce image

resolution.[3]

Frequently Asked Questions (FAQs)
Q1: What is the recommended reconstitution solution for Levovist?

While distilled water is a common diluent, studies have shown that Lactate Ringer's solution

provides greater microbubble stability and more sustained enhancement.[1] A 5% glucose

solution has also been found to be a suitable alternative.[1]

Q2: What is the appropriate injection method for Levovist?

Levovist should be administered as an intravenous bolus injection.[2] To prevent the

mechanical destruction of microbubbles, a needle of 20 Gauge or larger is recommended.[2]

The injection should be immediately followed by a 5-10 ml saline flush to ensure the entire

bolus reaches the systemic circulation.[2]

Q3: Why is a low mechanical index (MI) important when imaging with Levovist?
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Levovist is a first-generation contrast agent with an air-based gas core, making its

microbubbles more susceptible to destruction by the acoustic pressure of the ultrasound beam.

[2] A low MI setting minimizes this destruction, allowing for a longer imaging window and more

accurate assessment of perfusion.[4][6]

Q4: Can Levovist be administered more than once in a single imaging session?

Yes, if the initial dose provides suboptimal enhancement or if different areas need to be

imaged, repeat boluses can be administered.

Q5: What are the common, minor adverse reactions to Levovist?

In clinical studies, minor and self-limiting adverse reactions such as dizziness, back pain, and

flushing have been reported in a small percentage of patients.[8]

Data Presentation
Table 1: Impact of Reconstitution Solution on Levovist Microbubble Stability and Image Quality

Reconstitution
Solution

Peak Video
Intensity (in vitro)

Video Intensity
Decay at 30s post-
peak (in vitro)

Video Intensity
Decay at 180
heartbeats post-
peak (in vivo)

Lactate Ringer's

Solution
Good

Less decay than other

solutions

Not reported in this

study

5% Glucose Good -
Greater decay than

distilled water

2.5% Glucose Good -
Not reported in this

study

Distilled Water Good -
Less decay than 5%

glucose

Data summarized from a study evaluating the influence of osmotic pressure on Levovist
microbubbles.[1]
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Experimental Protocols
Protocol: Administration of Levovist for Liver Imaging in a Research Setting

Preparation of Levovist:

Reconstitute the Levovist granules with the chosen sterile solution (e.g., Lactate Ringer's

solution or 5% glucose solution) as per the manufacturer's instructions.

Gently agitate the vial to ensure complete dissolution and formation of a homogenous

microbubble suspension. Avoid vigorous shaking, as this can destroy the microbubbles.

Draw the required dose into a syringe immediately before administration to minimize

bubble dissolution.

Animal Preparation:

Anesthetize the animal according to the approved institutional protocol.

Establish intravenous access, preferably using a catheter with a gauge of 20G or larger to

prevent mechanical stress on the microbubbles.

Injection Procedure:

Administer the prepared Levovist solution as a rapid intravenous bolus.

Immediately following the Levovist injection, administer a 5-10 ml saline flush to ensure

the complete delivery of the contrast agent into the circulation.[2]

Start a timer at the beginning of the contrast injection to track the different vascular

phases.[2]

Ultrasound Imaging:

Begin imaging the region of interest just before the injection of Levovist to obtain baseline

images.
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Use a low mechanical index (MI) contrast-specific imaging mode on the ultrasound

system.

Continuous scanning for the first 60-90 seconds is often performed to assess the arterial

and portal-venous phases.[2]

For the late phase, intermittent scanning is recommended to minimize microbubble

destruction and allow for the assessment of tissue-specific uptake.[2]

Mandatory Visualization
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Troubleshooting Workflow for Poor Contrast Enhancement

Poor Contrast Enhancement
Observed

Step 1: Verify
Reconstitution Solution

Step 2: Check
Mechanical Index (MI)

If correct
Action: Use Lactate Ringer's

or 5% Glucose Solution

If incorrect

Step 3: Review
Injection Technique

If low
Action: Use Low MI Setting
and Intermittent Scanning

If high

Step 4: Confirm
Dosage

If correct
Action: Use >20G Needle

and Saline Flush

If incorrect

Action: Adjust Dose
as per Protocol

If incorrect

Optimal Enhancement
Achieved

If correct

Click to download full resolution via product page

Caption: Troubleshooting workflow for suboptimal Levovist contrast enhancement.
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Levovist Administration and Imaging Protocol

1. Reconstitute Levovist
(Lactate Ringer's or 5% Glucose)

2. Prepare Animal
(Anesthesia, IV Access >20G)

3. Baseline Ultrasound Scan
(Pre-injection)

4. Inject Levovist Bolus
+ Saline Flush

5. Continuous Low MI Scanning
(Arterial & Portal Venous Phases)

6. Intermittent Low MI Scanning
(Late/Kupffer Phase)

7. Data Acquisition
and Analysis

Click to download full resolution via product page

Caption: Standard experimental workflow for Levovist administration and imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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